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Compound of Interest

Compound Name: Aminoquinol triphosphate

Cat. No.: B1667111

A focused analysis of 4-aminoquinoline derivatives, with reference to the structural
characteristics of Aminoquinol Triphosphate.

Disclaimer: The specific compound "aminoquinol triphosphate” is indexed in chemical
databases such as PubChem with the chemical formula C26H40CI2N3012P3 and the
synonym 7-Chloro-2-(o-chlorostyryl)-4-((4-(diethylamino)-1-methylbutyl)amino)quinoline
triphosphate[1]. However, a comprehensive body of peer-reviewed literature detailing its
specific biological activities, mechanisms of action in molecular biology, or established
experimental protocols is not readily available. This guide will, therefore, focus on the well-
documented class of 4-aminoquinoline derivatives, to which aminoquinol triphosphate
belongs, to provide a relevant and technically detailed overview for researchers, scientists, and
drug development professionals. The information presented should be considered in the
context of this broader class of compounds.

Introduction to 4-Aminoquinolines

4-Aminoquinolines are a significant class of heterocyclic aromatic compounds that form the
backbone of numerous therapeutic agents[2]. The quinoline ring system, with an amino group
at the 4-position, is a privileged scaffold in medicinal chemistry, renowned for its interaction with
biological macromolecules. Historically, 4-aminoquinolines, such as chloroquine and
amodiaquine, have been cornerstone drugs in the treatment and prevention of malaria[2]. More
recently, their therapeutic potential has been expanded to include anticancer, anti-inflammatory,
and antileishmanial properties[3][4][5].
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The structural characteristic of a triphosphate moiety on an aminoquinoline scaffold, as seen in
aminoquinol triphosphate, suggests a potential role in cellular signaling or as a pro-drug that
is metabolized to an active form. Triphosphate molecules, such as adenosine triphosphate
(ATP), are the primary energy currency of the cell and are central to numerous signaling
pathways[6][7][8].

Synthesis of 4-Aminoquinoline Derivatives

The synthesis of 4-aminoquinoline derivatives is well-established, with several common
strategies employed.

General Synthetic Approach: A prevalent method for synthesizing 4-aminoquinolines is through
nucleophilic aromatic substitution (SNAr)[9]. This typically involves the reaction of a 4-
chloroquinoline with a primary or secondary amine.

A general workflow for the synthesis of 4-aminoquinoline derivatives is depicted below:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1667111?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adenosine_triphosphate
https://www.ncbi.nlm.nih.gov/books/NBK553175/
https://go.drugbank.com/drugs/DB00171
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2025.1553975/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667111?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Nucleophilic Aromatic Substitution (SNAY)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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